Cas no 1507068-46-3 (4-(methoxymethyl)-3-(trifluoromethyl)aniline)
4-(methoxymethyl)-3-(trifluoromethyl)aniline Chemical and Physical Properties
Names and Identifiers
-
- 4-(methoxymethyl)-3-(trifluoromethyl)aniline
-
- MDL: MFCD22492251
- Inchi: 1S/C9H10F3NO/c1-14-5-6-2-3-7(13)4-8(6)9(10,11)12/h2-4H,5,13H2,1H3
- InChI Key: PBZKTNYUVBUFKF-UHFFFAOYSA-N
- SMILES: C1(N)=CC=C(COC)C(C(F)(F)F)=C1
4-(methoxymethyl)-3-(trifluoromethyl)aniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-301688-0.05g |
4-(methoxymethyl)-3-(trifluoromethyl)aniline |
1507068-46-3 | 95.0% | 0.05g |
$174.0 | 2025-03-19 | |
| Enamine | EN300-301688-0.1g |
4-(methoxymethyl)-3-(trifluoromethyl)aniline |
1507068-46-3 | 95.0% | 0.1g |
$257.0 | 2025-03-19 | |
| Enamine | EN300-301688-0.25g |
4-(methoxymethyl)-3-(trifluoromethyl)aniline |
1507068-46-3 | 95.0% | 0.25g |
$367.0 | 2025-03-19 | |
| Enamine | EN300-301688-0.5g |
4-(methoxymethyl)-3-(trifluoromethyl)aniline |
1507068-46-3 | 95.0% | 0.5g |
$579.0 | 2025-03-19 | |
| Enamine | EN300-301688-1.0g |
4-(methoxymethyl)-3-(trifluoromethyl)aniline |
1507068-46-3 | 95.0% | 1.0g |
$743.0 | 2025-03-19 | |
| Enamine | EN300-301688-2.5g |
4-(methoxymethyl)-3-(trifluoromethyl)aniline |
1507068-46-3 | 95.0% | 2.5g |
$1454.0 | 2025-03-19 | |
| Enamine | EN300-301688-5.0g |
4-(methoxymethyl)-3-(trifluoromethyl)aniline |
1507068-46-3 | 95.0% | 5.0g |
$2152.0 | 2025-03-19 | |
| Enamine | EN300-301688-10.0g |
4-(methoxymethyl)-3-(trifluoromethyl)aniline |
1507068-46-3 | 95.0% | 10.0g |
$3191.0 | 2025-03-19 | |
| Chemenu | CM419623-100mg |
4-(methoxymethyl)-3-(trifluoromethyl)aniline |
1507068-46-3 | 95%+ | 100mg |
$256 | 2023-02-26 | |
| Enamine | EN300-301688-1g |
4-(methoxymethyl)-3-(trifluoromethyl)aniline |
1507068-46-3 | 90% | 1g |
$743.0 | 2023-11-13 |
4-(methoxymethyl)-3-(trifluoromethyl)aniline Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on 4-(methoxymethyl)-3-(trifluoromethyl)aniline
Professional Introduction to 4-(methoxymethyl)-3-(trifluoromethyl)aniline (CAS No. 1507068-46-3)
4-(methoxymethyl)-3-(trifluoromethyl)aniline, identified by the Chemical Abstracts Service Number (CAS No.) 1507068-46-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, featuring a unique structural motif combining a methoxymethyl group and a trifluoromethyl substituent on an aniline backbone, exhibits intriguing chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.
The structural features of 4-(methoxymethyl)-3-(trifluoromethyl)aniline contribute to its versatility in chemical transformations. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of derivatives, a critical factor in drug design. Concurrently, the methoxymethyl functionality provides a reactive site for further functionalization, enabling the construction of more complex molecular architectures. These attributes have positioned this compound as a promising building block in the development of novel therapeutic agents.
In recent years, advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in improving drug efficacy and pharmacokinetic profiles. The trifluoromethyl group, in particular, is well-documented for its ability to modulate enzyme interactions and enhance binding affinity. Studies have demonstrated that incorporation of this moiety can lead to increased metabolic resistance, prolonging the half-life of drugs and reducing side effects. This has spurred interest in synthesizing derivatives of 4-(methoxymethyl)-3-(trifluoromethyl)aniline for applications in oncology, anti-inflammatory, and antimicrobial therapies.
Moreover, the methoxymethyl group on 4-(methoxymethyl)-3-(trifluoromethyl)aniline serves as a versatile handle for further chemical modifications. This reactivity allows for the introduction of additional functional groups, such as carboxylic acids, amines, or heterocyclic rings, facilitating the synthesis of structurally diverse compounds. Such flexibility is particularly valuable in hit identification and lead optimization phases of drug discovery pipelines.
Recent research has also explored the applications of 4-(methoxymethyl)-3-(trifluoromethyl)aniline in materials science. The combination of electronic and steric effects induced by its substituents makes it an attractive candidate for designing organic semiconductors and liquid crystals. These materials are integral to next-generation electronic devices, including organic light-emitting diodes (OLEDs) and photovoltaic cells. The electron-withdrawing nature of the trifluoromethyl group and the methoxymethyl’s ability to influence molecular packing contribute to optimizing charge transport properties.
The synthesis of 4-(methoxymethyl)-3-(trifluoromethyl)aniline typically involves multi-step organic reactions, often starting from commercially available aniline derivatives. Key synthetic strategies include nucleophilic substitution reactions to introduce the methoxymethyl group, followed by electrophilic aromatic substitution to incorporate the trifluoromethyl moiety. The choice of reagents and reaction conditions is critical to achieving high yields and purity while minimizing side products.
In terms of applications in pharmaceuticals, derivatives of 4-(methoxymethyl)-3-(trifluoromethyl)aniline have shown promise in modulating enzyme targets such as kinases and phosphodiesterases. The structural framework allows for fine-tuning interactions with biological receptors through subtle adjustments in electronic distribution and steric hindrance. This has led to several preclinical studies evaluating their potential as inhibitors or modulators in therapeutic contexts.
As computational chemistry techniques advance, virtual screening methods are increasingly employed to identify promising candidates derived from 4-(methoxymethyl)-3-(trifluoromethyl)aniline. Molecular docking simulations help predict binding affinities and optimize lead structures before experimental validation. This interdisciplinary approach accelerates drug discovery by leveraging computational power to complement traditional synthetic methodologies.
The environmental impact of fluorinated compounds is also a growing consideration in research. While the benefits of fluorine’s electronic properties are undeniable, understanding their persistence and potential toxicity is essential for sustainable drug development. Efforts are underway to develop greener synthetic routes that minimize hazardous waste and reduce reliance on traditional fluorination methods.
Future directions for research on 4-(methoxymethyl)-3-(trifluoromethyl)aniline may include exploring its role in developing prodrugs or bioconjugates for targeted delivery systems. The compound’s structural adaptability makes it an ideal candidate for designing molecules that release active pharmaceutical ingredients under specific physiological conditions.
In conclusion,4-(methoxymethyl)-3-(trifluoromethyl)aniline (CAS No. 1507068-46-3) represents a fascinating compound with broad utility across pharmaceuticals and materials science. Its unique structural features enable diverse applications, from drug development to advanced materials engineering. Continued exploration into its derivatives promises to yield novel solutions with significant implications for science and technology.
1507068-46-3 (4-(methoxymethyl)-3-(trifluoromethyl)aniline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)